Cas no 1060806-06-5 (4-Amino-2-methylnicotinic acid)

• Product Name: 4-Amino-2-methylnicotinic acid
• CAS No: 1060806-06-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 4899675
• Update Time: 2025-10-25

4-Amino-2-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methylnicotinic acid

• Inchi： 1S/C7H8N2O2/c1-4-6(7(10)11)5(8)2-3-9-4/h2-3H,1H3,(H2,8,9)(H,10,11)
• InChI Key： XMCUVSNLCJOLFB-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CN=C1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 0.6
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Amino-2-methylnicotinic acid

4-Amino-2-Methylnicotinic Acid: A Comprehensive Overview

4-Amino-2-methylnicotinic acid, also known by its CAS number CAS 1060806-06-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and biochemistry. This compound is a derivative of nicotinic acid, a well-known precursor to niacin, which plays a crucial role in various biological processes. The presence of the amino and methyl groups in its structure introduces unique chemical properties that make it a valuable molecule for research and potential applications in drug development.

The molecular formula of 4-amino-2-methylnicotinic acid is C₈H₉NO₃, with a molecular weight of 173.17 g/mol. Its structure consists of a pyridine ring with substituents at positions 2 and 4. The methyl group at position 2 and the amino group at position 4 contribute to its distinct chemical reactivity and biological activity. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of various bioactive molecules, particularly in the development of histone acetyltransferase (HAT) inhibitors, which are promising targets for cancer therapy.

One of the most notable advancements in the study of 4-amino-2-methylnicotinic acid involves its role in metabolic regulation. Researchers have explored its ability to modulate cellular energy metabolism by influencing nicotinamide adenine dinucleotide (NAD+) levels. NAD+ is a critical coenzyme involved in numerous biochemical reactions, including DNA repair, energy production, and aging processes. By understanding the mechanisms through which 4-amino-2-methylnicotinic acid interacts with NAD+ biosynthesis pathways, scientists aim to develop novel therapeutic strategies for age-related diseases and metabolic disorders.

In addition to its metabolic roles, 4-amino-2-methylnicotinic acid has shown potential as a building block for the synthesis of more complex molecules. For instance, it serves as an intermediate in the preparation of substituted pyridines, which are widely used in pharmaceuticals and agrochemicals. Recent synthetic methodologies have focused on improving the efficiency and sustainability of its production, often employing green chemistry principles to minimize environmental impact.

The application of CAS 1060806-06-5 extends into analytical chemistry as well. It has been utilized as a reference standard in high-performance liquid chromatography (HPLC) methods for the quantification of related compounds in biological samples. This underscores its importance not only as a research tool but also as a quality control agent in pharmaceutical analysis.

In conclusion, 4-amino-2-methylnicotinic acid, with its unique structural features and versatile applications, continues to be a focal point in scientific research. As advancements in synthetic methods and biological understanding progress, this compound holds immense potential for contributing to breakthroughs in medicine and biotechnology. Its role as both a precursor and an analytical standard highlights its multifaceted utility in the scientific community.